2-(4-Amino-3-methylphenoxy)acetonitrile
Overview
Description
“2-(4-Amino-3-methylphenoxy)acetonitrile” is a chemical compound with the molecular formula C9H10N2O . It has a molecular weight of 162.19 g/mol . This product is intended for research use only.
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C9H10N2O . Unfortunately, the specific structural details are not provided in the search results.Chemical Reactions Analysis
The specific chemical reactions involving “this compound” are not detailed in the search results .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” are not explicitly detailed in the search results .Scientific Research Applications
Advanced Oxidation Processes
Advanced oxidation processes (AOPs) are utilized for environmental remediation, particularly in the degradation of recalcitrant compounds from aqueous mediums. A study highlighted the degradation pathways, kinetics, and by-products of acetaminophen treatment using AOPs, emphasizing the role of hydroxyl groups and other by-products in understanding the degradation mechanism and environmental impact of pharmaceutical compounds (Qutob et al., 2022).
Natural Polyphenols
Research on natural polyphenols like Chlorogenic Acid (CGA) showcases the diverse biological and pharmacological effects of these compounds, including antioxidant, antibacterial, cardioprotective, and anti-inflammatory activities. Such studies expand the scope of natural compounds in treating and managing chronic diseases, underscoring the potential for polyphenolic compounds in dietary and therapeutic applications (Naveed et al., 2018).
Chromatographic Techniques
Hydrophilic interaction chromatography (HILIC) is a pivotal technique for the separation of polar, weakly acidic, or basic samples, showcasing the importance of stationary and mobile phases in achieving effective separations. The review by Jandera (2011) emphasizes the utility of HILIC in analyzing peptides, proteins, and various natural compounds, highlighting the complementary nature of HILIC to other chromatographic methods for comprehensive chemical analysis (Jandera, 2011).
Future Directions
Properties
IUPAC Name |
2-(4-amino-3-methylphenoxy)acetonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O/c1-7-6-8(12-5-4-10)2-3-9(7)11/h2-3,6H,5,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LFSISRLJQVOXAJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OCC#N)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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